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Compound of Interest

Compound Name: N-Benzoyl-L-alanine

Cat. No.: B556290 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Benzoyl-L-alanine is an N-acyl-L-alanine that serves as a significant building block in

medicinal chemistry and peptide synthesis.[1] Its synthesis, commonly achieved through the

benzoylation of L-alanine, can result in a crude product containing unreacted starting materials

and by-products.[1] For applications in drug development and biochemical studies, a high

degree of purity is essential. Recrystallization is a robust and widely used technique for

purifying solid organic compounds. This method relies on the differential solubility of the target

compound and its impurities in a selected solvent system at varying temperatures. This

document provides a detailed protocol for the purification of N-Benzoyl-L-alanine using the

recrystallization technique.

Physicochemical Properties and Solubility
Understanding the physical properties and solubility profile of N-Benzoyl-L-alanine is crucial

for selecting an appropriate recrystallization solvent.

Table 1: Physical and Chemical Properties of N-Benzoyl-L-alanine
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Property Value Reference

CAS Registry Number 2198-64-3 [1][2]

Molecular Formula C₁₀H₁₁NO₃ [1][2]

Molecular Weight 193.20 g/mol [1][2]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 146-148 °C [1]

Table 2: Solubility Profile of N-Benzoyl-L-alanine

Solvent Solubility Notes Reference

Water
Limited / Very slightly

soluble

Solubility increases in

basic aqueous

solutions.

[1][3]

Ethanol Soluble

A common solvent for

recrystallization of

similar compounds.

[4]

Aqueous Ethanol Moderately Soluble

Often used to achieve

ideal solubility

characteristics for

recrystallization.

[4][5]

Dimethylformamide

(DMF)
Soluble [1]

Diethyl Ether Insoluble
Can be used as an

anti-solvent.
[6]

Hexane Insoluble
Can be used as an

anti-solvent.
[7]

Principle of Recrystallization
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Recrystallization separates a compound from its impurities based on differences in solubility.

The ideal solvent is one in which the target compound is highly soluble at high temperatures

and poorly soluble at low temperatures, while impurities remain soluble at low temperatures.

The process involves dissolving the impure solid in a minimum amount of a hot solvent, filtering

out any insoluble impurities, and then allowing the solution to cool slowly. As the solution cools,

the solubility of the target compound decreases, leading to the formation of pure crystals. The

soluble impurities remain in the mother liquor.
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Step 1: Dissolution

Step 2: Cooling & Crystallization

Step 3: Separation

Crude N-Benzoyl-L-alanine
(Solid Mixture)

Hot Saturated Solution
(Compound & Soluble Impurities Dissolved)

+

Hot Recrystallization Solvent

Slow Cooling

Pure Crystalline
N-Benzoyl-L-alanine

Cold Mother Liquor
(Impurities Remain in Solution)

Filtration

Pure Product Waste (Mother Liquor)
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1. Dissolution
Place crude solid in flask.

Add minimal hot solvent until dissolved.

2. Decolorization (Optional)
Add activated charcoal.

Boil briefly.

3. Hot Filtration
Quickly filter hot solution

to remove insoluble impurities.

4. Crystallization
Allow filtrate to cool slowly

to room temperature, then in an ice bath.

5. Crystal Collection
Collect crystals by
vacuum filtration.

6. Washing
Rinse crystals with a small
amount of ice-cold solvent.

7. Drying
Dry the purified crystals

under vacuum.

Pure N-Benzoyl-L-alanine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Benzoyl-L-alanine (2198-64-3) for sale [vulcanchem.com]

2. N-benzoyl-L-alanine | C10H11NO3 | CID 709778 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. echemi.com [echemi.com]

4. N-Benzoyl-DL-alanine | High-Purity Reagent [benchchem.com]

5. nopr.niscpr.res.in [nopr.niscpr.res.in]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Note: Purification of N-Benzoyl-L-alanine by
Recrystallization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556290#purification-of-n-benzoyl-l-alanine-by-
recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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